Cas no 1261786-79-1 (3-Chloro-2,5-difluorophenylacetic acid)

• Product Name: 3-Chloro-2,5-difluorophenylacetic acid
• CAS No: 1261786-79-1
• MF: C₈H₅ClF₂O₂
• MW: 206.573908567429
• CID: 2102184
• Update Time: 2023-11-19

3-Chloro-2,5-difluorophenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2,5-difluorophenylacetic acid
• CID 84040602

• Inchi： 1S/C8H5ClF2O2/c9-6-3-5(10)1-4(8(6)11)2-7(12)13/h1,3H,2H2,(H,12,13)
• InChI Key： BHPWHBNLAKHJCL-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(=C1F)CC(=O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 201
• Topological Polar Surface Area: 37.3